Cas no 61861-19-6 (1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-1,3-diphenyl-)

1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-1,3-diphenyl- structure
61861-19-6 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-1,3-diphenyl-
CAS No:61861-19-6
MF:C18H16N2OS
MW:308.397442817688
CID:464299
PubChem ID:71391577
Update Time:2025-04-19

1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-1,3-diphenyl-
    • 5-ethylsulfanyl-1,3-diphenylpyrazole-4-carbaldehyde
    • 61861-19-6
    • DTXSID90813409
    • 5-(Ethylsulfanyl)-1,3-diphenyl-1H-pyrazole-4-carbaldehyde
    • Inchi: 1S/C18H16N2OS/c1-2-22-18-16(13-21)17(14-9-5-3-6-10-14)19-20(18)15-11-7-4-8-12-15/h3-13H,2H2,1H3
    • InChI Key: WRPICEZZCUEMPG-UHFFFAOYSA-N
    • SMILES: S(CC)C1=C(C=O)C(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 308.09848
  • Monoisotopic Mass: 308.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 34.89
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